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Chemical Identification of Benzo[pqr]picene

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzo[pgr]picene

CAS No.: 189-96-8

Cat. No.: S1513510

The table below summarizes the key identifying information available for Benzo[pqr]picene from chemical
databases [1] [2].

Property Value

CAS Registry Number 189-96-8 [1] [2]

Molecular Formula Ca4H14 [1] [2]

Molecular Weight 302.37 g/mol [2]

IUPAC Name benzo[pqr]picene [1]
Synonym Naphtho[1,2-a]pyrene [1]
Density 1.313 g/cm3 (Calculated) [2]

Approaches for Developing Purification Protocols
Since direct purification methods are not available, you can use the following strategies to establish a
protocol for Benzo[pqr]picene.

e Leverage Analogous PAH Procedures: The purification of Polycyclic Aromatic Hydrocarbons
(PAHSs) often involves shared techniques. You can adapt general methods used for high-molecular-
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weight PAHs, such as column chromatography (using silica gel or alumina), gel permeation
chromatography, or recrystallization from appropriate solvents like toluene or dimethylformamide
[3].

¢ Consult Specialized Suppliers: Companies that supply rare research chemicals can be a valuable
resource. For instance, Alfa Chemistry, which lists Benzo[pqr]picene, may provide technical data or
recommendations upon direct inquiry [1].

e Employ Standard Analytical Verification: After purification, confirm the compound's identity and
purity using standard techniques. The available data includes structural identifiers like SMILES
(C2=C4C1=C3C(=CC=C1C=C2)(C=C5C(=C3C=C4)C=CCb=CC=CC=C56) and InChIlKey
(VOIIGLOUBINLKK-UHFFFAQYSA-N), which are crucial for comparing analytical results [2]. Purity
can be confirmed using High-Performance Liquid Chromatography (HPLC).

Suggested Workflow for Method Development

The diagram below outlines a logical workflow for developing your own purification protocol.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1513510#benzo-pgr-picene-

purification-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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